6-(benzyloxy)-1-(1-chloroethyl)isoquinoline
Overview
Description
6-(Benzyloxy)-1-(1-chloroethyl)isoquinoline (BCEI) is a synthetic compound that has been studied for its physiological and biochemical effects. BCEI is a derivative of isoquinoline, an aromatic heterocyclic compound found in many natural products. BCEI has been studied for its potential applications in the pharmaceutical and medical fields, as well as its mechanism of action and the biochemical and physiological effects it has on cells and organisms.
Scientific Research Applications
6-(benzyloxy)-1-(1-chloroethyl)isoquinoline has been studied for its potential applications in medical and pharmaceutical research. This compound has been studied for its potential use as an anti-cancer agent, as it has been shown to inhibit the growth of certain cancer cells. This compound has also been studied as a potential drug for the treatment of neurodegenerative diseases, as it has been shown to have neuroprotective effects. This compound has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in certain cell cultures.
Mechanism of Action
6-(benzyloxy)-1-(1-chloroethyl)isoquinoline has been shown to act on a variety of targets, including enzymes, receptors, and proteins. This compound has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation. This compound has also been shown to act on the receptor for the neurotransmitter serotonin, which is involved in mood regulation. This compound has also been shown to interact with the protein p53, which is involved in cell death.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to inhibit the growth of certain cancer cells, reduce inflammation, and protect neurons from damage. This compound has also been shown to reduce oxidative stress and increase cell survival. This compound has also been shown to reduce the levels of certain hormones, including cortisol and testosterone.
Advantages and Limitations for Lab Experiments
6-(benzyloxy)-1-(1-chloroethyl)isoquinoline has a number of advantages and limitations for lab experiments. This compound is relatively easy to synthesize, and it is stable in aqueous solutions. This compound is also relatively non-toxic and has a low potential for drug interactions. However, this compound is not very soluble in organic solvents, and it is not very active at low concentrations.
Future Directions
6-(benzyloxy)-1-(1-chloroethyl)isoquinoline has a number of potential future applications. This compound could be used in the development of new drugs for the treatment of cancer, neurodegenerative diseases, and inflammation. This compound could also be used to develop new drugs for the treatment of hormonal imbalances. This compound could also be studied for its potential use in the treatment of oxidative stress and cell death. Additionally, this compound could be studied for its potential use in the development of new cosmetics and food additives.
Synthesis Methods
6-(benzyloxy)-1-(1-chloroethyl)isoquinoline can be synthesized using a variety of methods. The most common methods include the Mannich reaction, the Vilsmeier reaction, and the Sandmeyer reaction. The Mannich reaction involves reacting an aldehyde or ketone with an amine and formaldehyde in the presence of an acid catalyst. The Vilsmeier reaction involves reacting an aldehyde or ketone with a phosphorous oxychloride and a base. The Sandmeyer reaction involves reacting an aryl halide with copper powder and a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(benzyloxy)-1-(1-chloroethyl)isoquinoline involves the alkylation of isoquinoline with 1-chloroethylbenzene followed by the deprotection of the resulting product.", "Starting Materials": [ "Isoquinoline", "1-chloroethylbenzene", "Benzyl chloride", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Ethanol" ], "Reaction": [ "Isoquinoline is dissolved in diethyl ether and cooled to 0°C.", "1-chloroethylbenzene is added dropwise to the solution while stirring.", "Sodium hydroxide is added to the mixture and the reaction is allowed to proceed for several hours.", "The resulting product is extracted with diethyl ether and washed with hydrochloric acid.", "Benzyl chloride is added to the product and the mixture is heated under reflux.", "The product is then deprotected by treatment with hydrochloric acid in ethanol.", "The final product, 6-(benzyloxy)-1-(1-chloroethyl)isoquinoline, is obtained by filtration and purification." ] } | |
CAS RN |
2344680-38-0 |
Molecular Formula |
C18H16ClNO |
Molecular Weight |
297.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
